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Compound of Interest

Compound Name: Profadol Hydrochloride

Cat. No.: B1679163 Get Quote

A comprehensive review of the available pharmacological and clinical data for researchers,

scientists, and drug development professionals.

Disclaimer: Direct head-to-head clinical studies comparing Profadol Hydrochloride and

Pentazocine are not publicly available. Profadol Hydrochloride is documented as an

experimental drug with limited accessible data, precluding a direct comparative analysis based

on clinical trial results. This guide provides a detailed overview of Pentazocine, based on

available literature, and presents the limited information on Profadol Hydrochloride to offer a

partial comparison based on existing knowledge.

Pentazocine: A Detailed Profile
Pentazocine is a synthetically prepared opioid analgesic used for managing moderate to

severe pain.[1][2][3] It is also utilized as a pre-anesthetic medication and for analgesia during

labor.[2][4]
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Parameter Description Source

Analgesic Equivalence

An oral dose of 50 mg is

approximately equivalent in

analgesic effect to 60 mg of

codeine.

[1]

Onset of Action (Oral) 15 to 30 minutes. [1][4][5]

Peak Analgesia (Oral) 1 to 3 hours. [4]

Duration of Action (Oral) 3 hours or longer. [1][5]

Half-life 2 to 3 hours. [1]

Bioavailability (Oral)
Less than 20% due to first-

pass metabolism.
[4]

Metabolism Hepatic. [1]

Experimental Protocols: Pentazocine Clinical Trials
While direct head-to-head protocols with Profadol are unavailable, the following examples from

studies involving pentazocine illustrate common methodologies:

Study 1: Comparison with Fentanyl in Total Intravenous Anesthesia (TIVA)

Objective: To compare the efficacy and safety of pentazocine and fentanyl as analgesics

during TIVA with propofol for mastectomy.

Methodology: A retrospective analysis of 89 patients. Anesthesia was induced with propofol

and ketamine, and maintained with a continuous propofol infusion. Patients received either

incremental doses of fentanyl or a single dose of pentazocine. Postoperative pain was

evaluated using a Visual Analogue Scale (VAS).

Key Findings: No significant differences were observed in hemodynamic stability, recovery

time, or postoperative pain relief between the pentazocine and fentanyl groups.[6][7]

Study 2: Comparison with Tramadol for Post-Cesarean Section Pain
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Objective: To compare the efficacy of intramuscular pentazocine (60 mg) and tramadol (100

mg), alone and in combination with piroxicam, for post-cesarean section pain.

Methodology: A randomized allocation study of 120 patients. The primary outcome was the

control of postoperative pain. Secondary outcomes included onset and duration of action,

patient satisfaction, and adverse effects.

Key Findings: Pentazocine demonstrated a longer duration of action and better pain control

compared to tramadol in the initial hours post-surgery. The combination of pentazocine and

piroxicam was superior to tramadol with piroxicam.[8]

Signaling Pathway of Pentazocine
Pentazocine exhibits a mixed mechanism of action, acting as an agonist at the kappa (κ) opioid

receptor and a weak antagonist at the mu (μ) opioid receptor. Its analgesic effects are primarily

attributed to its agonist activity at the κ-opioid receptor.
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Caption: Mechanism of action of Pentazocine.

Profadol Hydrochloride: An Experimental Profile
Information on Profadol Hydrochloride is scarce. It is listed in the DrugBank database as an

experimental small molecule drug.

Quantitative Data Summary: Profadol Hydrochloride
No quantitative data from clinical or preclinical studies are publicly available.
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Experimental Protocols: Profadol Hydrochloride
No published experimental protocols for Profadol Hydrochloride are available.

Signaling Pathway of Profadol Hydrochloride
The specific signaling pathway of Profadol Hydrochloride has not been publicly documented.

Comparison and Conclusion
A direct, data-driven comparison between Profadol Hydrochloride and pentazocine is not

feasible due to the lack of available information on Profadol Hydrochloride. Pentazocine is a

well-characterized analgesic with a known mechanism of action, established clinical efficacy,

and a defined side-effect profile. In contrast, Profadol Hydrochloride remains an experimental

compound with its pharmacological properties yet to be fully disclosed in the public domain.

For researchers and drug development professionals, the key takeaway is the current data

asymmetry between these two compounds. While pentazocine can serve as a benchmark in

certain analgesic studies, any investigation into Profadol Hydrochloride would require access

to non-public, proprietary data or the initiation of new preclinical and clinical studies.

The following workflow diagram illustrates the necessary steps for a comprehensive

comparison, highlighting the current data gap for Profadol Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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